molecular formula C12H6BrCl3N2O B8292631 5-bromo-2-chloro-N-(2,3-dichlorophenyl)pyridine-3-carboxamide

5-bromo-2-chloro-N-(2,3-dichlorophenyl)pyridine-3-carboxamide

Cat. No.: B8292631
M. Wt: 380.4 g/mol
InChI Key: FUMCDJXRBOQUDI-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

5-bromo-2-chloro-N-(2,3-dichlorophenyl)pyridine-3-carboxamide is a useful research compound. Its molecular formula is C12H6BrCl3N2O and its molecular weight is 380.4 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

Molecular Formula

C12H6BrCl3N2O

Molecular Weight

380.4 g/mol

IUPAC Name

5-bromo-2-chloro-N-(2,3-dichlorophenyl)pyridine-3-carboxamide

InChI

InChI=1S/C12H6BrCl3N2O/c13-6-4-7(11(16)17-5-6)12(19)18-9-3-1-2-8(14)10(9)15/h1-5H,(H,18,19)

InChI Key

FUMCDJXRBOQUDI-UHFFFAOYSA-N

Canonical SMILES

C1=CC(=C(C(=C1)Cl)Cl)NC(=O)C2=C(N=CC(=C2)Br)Cl

Origin of Product

United States

Synthesis routes and methods

Procedure details

To a solution of 2,3 dichloroaniline (3.875 g, 23.914 mmol) in diethyl ether (20 mL) was added 5-bromo-2-chloropyridine-3-carbonyl chloride (3.0 g, 11.96 mmol). The reaction was stirred overnight. The precipitated solids were collected and washed with diethyl ether to provide 3.6 g of 5-bromo-2-chloro-N-(2,3-dichlorophenyl)pyridine-3-carboxamide as a cream colored solid [LC-MS m/e=380.0 (M+H)]. Using the same procedure, 5-bromo-2-chloro-N-(2,3-fluorophenyl)pyridine-3-carboxamide and 5-bromo-2-chloro-N-(3-chloro-2-fluorophenyl)pyridine-3-carboxamide can be produced from reacting 5-bromo-2-chloropyridine-3-carbonyl chloride with 2,3 fluoroaniline and 3-chloro-2-fluoroaniline, respectively.
Quantity
3.875 g
Type
reactant
Reaction Step One
Quantity
3 g
Type
reactant
Reaction Step One
Quantity
20 mL
Type
solvent
Reaction Step One

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